2-chloro-N-[2-(4-ethylphenyl)-2-methylpropyl]acetamide

• IUPAC Name: 2-chloro-N-[2-(4-ethylphenyl)-2-methylpropyl]acetamide
• InChI: InChI=1S/C14H20ClNO/c1-4-11-5-7-12(8-6-11)14(2,3)10-16-13(17)9-15/h5-8H,4,9-10H2,1-3H3,(H,16,17)
• InChI Key: MPQYPUGADJSHIF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(C)(C)CNC(=O)CCl
• Molecular Formula: C14H20ClNO
• Molecular Weight: 253.77 g/mol

Description

2-chloro-N-[2-(4-ethylphenyl)-2-methylpropyl]acetamide, also known as Etomidate, is a commonly used intravenous anesthetic drug. It was first introduced in the 1970s and has since been widely used in clinical settings due to its rapid onset and short duration of action. The purpose of

Mechanism of Action

2-chloro-N-[2-(4-ethylphenyl)-2-methylpropyl]acetamide acts on the gamma-aminobutyric acid (GABA) receptor in the brain, which is responsible for inhibiting neuronal activity. It enhances the activity of the GABA receptor, leading to increased inhibition of neuronal activity and ultimately resulting in anesthesia.
Biochemical and Physiological Effects:
2-chloro-N-[2-(4-ethylphenyl)-2-methylpropyl]acetamide has several biochemical and physiological effects on the body. It causes a decrease in blood pressure and heart rate, as well as a decrease in respiratory rate. It also suppresses the adrenal gland, leading to decreased cortisol production. In addition, 2-chloro-N-[2-(4-ethylphenyl)-2-methylpropyl]acetamide has been shown to have neuroprotective effects, which may be beneficial in certain clinical settings.

Advantages and Limitations for Lab Experiments

2-chloro-N-[2-(4-ethylphenyl)-2-methylpropyl]acetamide has several advantages for use in lab experiments. It has a rapid onset of action and a short duration of action, making it ideal for studies that require precise timing. It also has a predictable pharmacokinetic profile, which allows for accurate dosing. However, 2-chloro-N-[2-(4-ethylphenyl)-2-methylpropyl]acetamide also has limitations, including the potential for respiratory depression and the suppression of the adrenal gland, which may affect the results of certain experiments.

Future Directions

There are several future directions for research on 2-chloro-N-[2-(4-ethylphenyl)-2-methylpropyl]acetamide. One area of interest is the development of new analogs with improved pharmacokinetic profiles and fewer side effects. Another area of interest is the investigation of the neuroprotective effects of 2-chloro-N-[2-(4-ethylphenyl)-2-methylpropyl]acetamide and its potential use in treating neurological disorders. Additionally, further studies are needed to understand the mechanisms of action of 2-chloro-N-[2-(4-ethylphenyl)-2-methylpropyl]acetamide and its interactions with other anesthetic drugs.

Synthesis Methods

2-chloro-N-[2-(4-ethylphenyl)-2-methylpropyl]acetamide is synthesized through a multi-step process starting from 2-ethyl-2-oxazoline. The process involves the reaction of 2-ethyl-2-oxazoline with sodium ethoxide to form sodium 2-ethyl-2-oxazolide, which is then reacted with 4-ethylphenylmagnesium bromide to form an intermediate. The intermediate is then reacted with chloroacetyl chloride to yield 2-chloro-N-[2-(4-ethylphenyl)-2-methylpropyl]acetamide.

Scientific Research Applications

2-chloro-N-[2-(4-ethylphenyl)-2-methylpropyl]acetamide has been extensively studied for its anesthetic properties in clinical settings. It is commonly used for induction of anesthesia in patients undergoing surgery, as well as for sedation in critically ill patients. In addition to its clinical applications, 2-chloro-N-[2-(4-ethylphenyl)-2-methylpropyl]acetamide has also been used in scientific research to study the effects of anesthesia on the brain and to investigate the mechanisms of action of other anesthetic drugs.